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Compound of Interest

Compound Name: d-Atabrine dihydrochloride

Cat. No.: B2782251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the solubility of d-Atabrine dihydrochloride in

Dimethyl Sulfoxide (DMSO) and water. It includes quantitative data, protocols for solution

preparation, and a generalized experimental workflow for solubility determination.

Introduction
d-Atabrine dihydrochloride is the active enantiomer of quinacrine and is noted for its

antiprion activity[1][2]. Accurate solubility data is fundamental for the design and execution of in

vitro and in vivo studies, ensuring reliable and reproducible results. This document outlines the

solubility parameters and provides standardized protocols for the preparation of stock

solutions.

Solubility Data
The solubility of d-Atabrine dihydrochloride in commonly used laboratory solvents is

summarized below. It is important to note that for DMSO, using a fresh, anhydrous grade is

recommended as hygroscopic DMSO can negatively impact solubility[1]. For aqueous

solutions, sonication may be required to facilitate dissolution.
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 16.67 35.25

Ultrasonic assistance

is recommended. Use

newly opened,

anhydrous DMSO[1].

Water 28.57 - 50 60.42 - 105.74

Based on data for

quinacrine

dihydrochloride and l-

Atabrine

dihydrochloride.

Sonication may be

needed[3][4].

Note: The molecular weight of d-Atabrine dihydrochloride is 472.88 g/mol .

Experimental Protocols
3.1. Preparation of a d-Atabrine Dihydrochloride Stock Solution in DMSO (10 mM)

This protocol details the preparation of a 10 mM stock solution in DMSO.

Materials:

d-Atabrine dihydrochloride (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or vials

Pipettes

Vortex mixer
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Ultrasonic water bath

Procedure:

Weighing: Accurately weigh out 1 mg of d-Atabrine dihydrochloride powder and transfer it

to a sterile microcentrifuge tube.

Solvent Addition: Add 211.5 µL of anhydrous DMSO to the tube containing the powder[1].

This will yield a final concentration of 10 mM.

Dissolution: Vortex the mixture thoroughly for 1-2 minutes to facilitate dissolution.

Sonication: If the compound is not fully dissolved, place the tube in an ultrasonic water bath.

Sonicate for 10-15 minutes, or until the solution is clear and free of particulates[2][5]. Heating

the solution to 37°C can also aid in solubilization[2].

Storage: Once fully dissolved, the stock solution should be aliquoted into smaller volumes to

avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one month or at

-80°C for up to six months[1].

3.2. General Protocol for Aqueous Solution Preparation

This protocol provides a general method for preparing aqueous solutions. The solubility of

quinacrine dihydrochloride, a closely related compound, is reported as 1 gram in 35 mL of

water (approximately 28.57 mg/mL)[4].

Materials:

d-Atabrine dihydrochloride (solid powder)

Deionized or distilled water

Calibrated analytical balance

Volumetric flask or conical tube

Magnetic stirrer and stir bar or vortex mixer
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Ultrasonic water bath

Procedure:

Weighing: Weigh the desired amount of d-Atabrine dihydrochloride. For a 10 mg/mL

solution, for example, weigh 10 mg of the compound.

Solvent Addition: Add a portion of the total required volume of water (e.g., 80% of the final

volume) to the flask or tube.

Dissolution: While stirring or vortexing, gradually add the weighed powder to the water.

Continue mixing until the powder is fully dispersed.

Sonication: Place the container in an ultrasonic water bath to aid dissolution until the solution

becomes clear.

Final Volume Adjustment: Once dissolved, add water to reach the final desired volume and

mix thoroughly.

Sterilization and Storage: For cell culture or other sterile applications, filter the final solution

through a 0.22 µm sterile filter. Store the solution appropriately based on experimental

requirements.

Visualized Workflow
The following diagram illustrates a typical workflow for determining the solubility of a

compound.
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Caption: Workflow for experimental solubility determination.
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Biological Activity Context
d-Atabrine dihydrochloride is an enantiomer of quinacrine, which has been shown to exhibit

biological activity, including the suppression of NF-κB and the activation of p53 signaling

pathways[6]. Understanding its solubility is a critical first step for further investigation into its

mechanisms of action. The protocols provided here serve as a foundation for preparing this

compound for a variety of research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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